5-(4-Ethylpiperazin-1-yl)-4-(phenylsulfonyl)-2-(m-tolyl)oxazole

• IUPAC Name: 4-(benzenesulfonyl)-5-(4-ethylpiperazin-1-yl)-2-(3-methylphenyl)-1,3-oxazole
• InChI: InChI=1S/C22H25N3O3S/c1-3-24-12-14-25(15-13-24)22-21(29(26,27)19-10-5-4-6-11-19)23-20(28-22)18-9-7-8-17(2)16-18/h4-11,16H,3,12-15H2,1-2H3
• InChI Key: AYDLDEHIPMJELX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=C(N=C(O2)C3=CC=CC(=C3)C)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H25N3O3S
• Molecular Weight: 411.5 g/mol

Description

5-(4-Ethylpiperazin-1-yl)-4-(phenylsulfonyl)-2-(m-tolyl)oxazole is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound is also known as EPO and is a derivative of oxazole. It has been synthesized using different methods, and its mechanism of action has been studied in detail.

Scientific Research Applications

Microwave-assisted Synthesis and Biological Activities

Research by Başoğlu et al. (2013) explored the microwave-assisted synthesis of hybrid molecules containing penicillanic acid or cephalosporanic acid moieties, investigating their antimicrobial, antilipase, and antiurease activities. This study demonstrates the utility of such compounds in developing new antimicrobial agents with potential applications in combating resistant bacterial strains (Başoğlu et al., 2013).

Tuberculostatic Activity of Oxazole Derivatives

Foks et al. (2004) synthesized and tested the tuberculostatic activity of some oxazole and triazole derivatives, highlighting the potential of these compounds in treating tuberculosis. This indicates the relevance of oxazole derivatives in developing new treatments for infectious diseases (Foks et al., 2004).

Anticancer Evaluation of Arylsulfonyl-1,3-Oxazoles

Zyabrev et al. (2022) synthesized a series of 4-arylsulfonyl-1,3-oxazoles and evaluated their in vitro anticancer activity against several cancer cell lines. The study found specific compounds exhibiting high activity against certain cancer types, suggesting the therapeutic potential of arylsulfonyl-1,3-oxazoles in cancer treatment (Zyabrev et al., 2022).

Corrosion Inhibition by Oxazole Derivatives

Rahmani et al. (2018) evaluated the corrosion inhibition performance of oxazole derivatives on mild steel in hydrochloric acid, demonstrating the potential of these compounds in industrial applications to protect metals against corrosion (Rahmani et al., 2018).

General Methodology for Preparing Disubstituted-1,3-Oxazoles

Williams and Fu (2010) developed a general methodology for synthesizing 2,5-disubstituted-1,3-oxazoles, demonstrating the versatility of oxazole derivatives in organic synthesis and potential pharmaceutical applications (Williams & Fu, 2010).